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Compound of Interest

Compound Name: Tramazoline

Cat. No.: B1683216

An In-Depth Technical Guide to Tramazoline Hydrochloride

CAS Registry Number: 3715-90-0

This guide provides a comprehensive overview of Tramazoline hydrochloride, focusing on its
chemical properties, pharmacological profile, and analytical methodologies. It is intended for
researchers, scientists, and professionals in the field of drug development.

Physicochemical and Pharmacokinetic Data

The following tables summarize the key quantitative data for Tramazoline hydrochloride.

Table 1: Physicochemical Properties
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Property Value Reference
CAS Registry Number 3715-90-0 [1][2]
Molecular Formula C13H18CIN3 [2]
Molecular Weight 251.76 g/mol [2]
Appearance White c?r almost white 3]
crystalline powder
Melting Point 172-174 °C [3]
Boiling Point 353 °C at 760 mmHg [3]
| Solubility | Soluble in water and ethanol (96%) |[3] |
Table 2: Pharmacokinetic Parameters
Parameter Value Reference
Administration Route Intranasal (nasal spray or [4][5]
drops)
Onset of Action 5-10 minutes [4]
Duration of Action 5-8 hours [4]
Elimination Half-Life 2-3 hours [4]

| Excretion | Primarily in urine |[4] |

Mechanism of Action: Alpha-1 Adrenergic Agonism

Tramazoline hydrochloride is a sympathomimetic agent that acts as a potent and selective

agonist of ai-adrenergic receptors.[5][6][7] These receptors are located on the smooth muscle

of blood vessels within the nasal mucosa.

Upon intranasal administration, tramazoline binds to and activates these G protein-coupled

receptors. This activation initiates a downstream signaling cascade, culminating in an increase
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in intracellular calcium levels.[6] The elevated calcium facilitates the contraction of vascular
smooth muscle, leading to vasoconstriction.[6] This narrowing of the blood vessels reduces
blood flow to the nasal tissues, thereby decreasing swelling (edema) and alleviating nasal

congestion.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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